Cas no 199850-67-4 (PD 166793)

• Product Name: PD 166793
• CAS No: 199850-67-4
• MF: C₁₇H₁₈BrNO₄S
• MW: 412.298122882843
• CID: 825160
• PubChem ID: 9887870
• Update Time: 2025-04-19

PD 166793 Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4'-Bromo-[1,1'-biphenyl]-4-ylsulfonamido)-3-methylbutanoic acid
• n-((4'-bromo(1,1'-biphenyl)-4-yl)sulfonyl)-l-valine
• (2S)-2-[[4-(4-bromophenyl)phenyl]sulfonylamino]-3-methylbutanoic acid
• (S)-2-(4'-bromobiphenyl-4-ylsulfonamido)-3-methylbutanoic acid
• PD 166793
• N-[(4'-Bromo[1,1'-biphenyl]-4-yl)sulfonyl]-L-valine
• PD-166793
• PD166793
• UNII-U855L3SOXD
• (2S)-2-{4'-BROMO-[1,1'-BIPHENYL]-4-SULFONAMIDO}-3-METHYLBUTANOIC ACID
• (S)-2-(4'-Bromo-biphenyl-4-sulfonylamino)-3-methyl-butyric acid
• (2S)-2-{[4-(4-bromophenyl)benzene]sulfonamido}-3-methylbutanoic acid
• ((4'-bromo-[1,1'-biphenyl]-4-yl)sulfonyl)-L-valine
• (S)-2-(4'-Bromo-[1,1'-biphenyl]-4-ylsulfonamido)-3-methylbutanoicacid
• HMS3413F07
• U855L3SOXD
• HY-107428
• CS-0028458
• BRD-K60984070-001-01-0
• MMP-2/MMP-3 Inhibitor III, PD166793
• (S)-2-(4'-Bromo-biphenyl-4-sulfonylamino-3-methylbutyric acid)
• HMS3677F07
• AKOS016004908
• PD-166793-0000
• L-Valine, N-[(4'-bromo[1,1'-biphenyl]-4-yl)sulfonyl]-
• L-Valine, N-((4'-bromo(1,1'-biphenyl)-4-yl)sulfonyl)-
• (S)-2-(4'-bromobiphenyl-4-ylsulfonamido)-3-methyl butanoic acid
• alpha-arylsulfonylamino carboxylate 2S
• E98781
• N-(4'-Bromo[1,1'-biphenyl]-4-sulfonyl)-L-valine
• GJOCABIDMCKCEG-INIZCTEOSA-N
• SCHEMBL4433724
• MS-27114
• MMP-2/MMP-3 Inhibitor III, PD166793 - CAS 199850-67-4
• DTXSID80432421
• BDBM12075
• 199850-67-4
• CHEMBL43152
• MMP-2/MMP-3 Inhibitor III
• ZHA85067
• Q27290823

• MDL： MFCD09038565
• Inchi： 1S/C17H18BrNO4S/c1-11(2)16(17(20)21)19-24(22,23)15-9-5-13(6-10-15)12-3-7-14(18)8-4-12/h3-11,16,19H,1-2H3,(H,20,21)/t16-/m0/s1
• InChI Key： GJOCABIDMCKCEG-INIZCTEOSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)S(N[C@H](C(=O)O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 411.01400
• Monoisotopic Mass: 411.01399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.457
• Melting Point: 192-193 ºC
• PSA: 91.85000
• LogP: 4.97530